Cas no 144967-96-4 (3-Pyridinecarbonitrile,1,2-dihydro-6-methyl-2-oxo-5-(6-quinolinyl)-)

• Product name: 3-Pyridinecarbonitrile,1,2-dihydro-6-methyl-2-oxo-5-(6-quinolinyl)-
• CAS No: 144967-96-4
• MF: C₁₆H₁₁N₃O
• MW: 261.278043031693
• CID: 147275
• PubChem ID: 192341

3-Pyridinecarbonitrile,1,2-dihydro-6-methyl-2-oxo-5-(6-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,1,2-dihydro-6-methyl-2-oxo-5-(6-quinolinyl)-
• 6-methyl-2-oxo-5-quinolin-6-yl-1H-pyridine-3-carbonitrile
• 3-Pyridinecarbonitrile, 1,2-dihydro-6-methyl-2-oxo-5-(6-quinolinyl)-
• 1,6-Dihydro-2-methyl-6-oxo-3-(6-quinolinyl)pyridine-5-carbonitrile
• SCHEMBL2453540
• DTXSID20162856
• 144967-96-4
• Win 63291
• 6-Methyl-2-oxo-5-(quinolin-6-yl)-1,2-dihydropyridine-3-carbonitrile
• Win-63291

• Inchi： InChI=1S/C16H11N3O/c1-10-14(8-13(9-17)16(20)19-10)11-4-5-15-12(7-11)3-2-6-18-15/h2-8H,1H3,(H,19,20)
• InChI Key： ZWLHNUOGIZYKHZ-UHFFFAOYSA-N
• SMILES： CC1NC(=O)C(C#N)=CC=1C1=CC=C2C(C=CC=N2)=C1

Computed Properties

• Exact Mass: 261.09033
• Monoisotopic Mass: 261.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.8Ų
• XLogP3: 2

Experimental Properties

• PSA: 65.78